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Compound of Interest

3-(2-Benzothiazolylthio)propionic
Acid

Cat. No.: B160321

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of 3-(2-Benzothiazolylthio)propionic acid,
a versatile heterocyclic compound with significant applications in pharmaceutical development,
biochemical research, and materials science. The definitive CAS (Chemical Abstracts Service)
number for this compound is 4767-00-4. This document details its chemical identity,
physicochemical properties, a validated synthesis protocol, and key applications. It is designed
to serve as a foundational resource for professionals engaged in chemical synthesis, drug
discovery, and materials research, offering both theoretical insights and practical
methodologies.

Chemical Identity and Physicochemical Properties

3-(2-Benzothiazolylthio)propionic acid is characterized by a benzothiazole core linked to a
propionic acid moiety via a thioether bridge. This unique structure imparts a range of chemical
functionalities that make it a valuable intermediate and active agent in various fields.[1]

Table 1: Core Chemical and Physical Properties
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Property Value Source(s)
CAS Number 4767-00-4 [112][3114]
Molecular Formula C10H9NO:2S2 [1112]14]
Molecular Weight 239.31 g/mol [1112]14]
3-(1,3-benzothiazol-2-
IUPAC Name
ylsulfanyl)propanoic acid
White to light yellow crystalline
Appearance [1]
powder
Melting Point 147 - 150 °C [1]
Purity > 98% (Typical, by titration) [1]
MDL Number MFCD00022878 [1][5]
PubChem ID 224561 [1]

Synthesis Protocol

The synthesis of 3-(2-Benzothiazolylthio)propionic acid is typically achieved through the

nucleophilic substitution reaction between 2-mercaptobenzothiazole and a 3-halopropionic

acid, most commonly 3-bromopropionic acid, under basic conditions. The base serves to

deprotonate the thiol group of 2-mercaptobenzothiazole, forming a highly nucleophilic thiolate

anion that readily attacks the electrophilic carbon of the halopropionic acid.

Synthesis Workflow

The general workflow involves the reaction of the starting materials in a suitable solvent,
followed by acidification to precipitate the product, which is then purified.
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Caption: General workflow for the synthesis of 3-(2-Benzothiazolylthio)propionic acid.
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Detailed Step-by-Step Methodology

Materials:

2-Mercaptobenzothiazole
3-Bromopropionic acid

Sodium hydroxide (NaOH)

Ethanol

Hydrochloric acid (HCI), concentrated

Deionized water

Procedure:

Dissolution: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser,
dissolve 2-mercaptobenzothiazole (1 equivalent) in a solution of sodium hydroxide (2.2
equivalents) in a mixture of ethanol and water.

Thiolate Formation: Stir the mixture at room temperature for 20-30 minutes to ensure the
complete formation of the sodium salt of 2-mercaptobenzothiazole.

Nucleophilic Substitution: Add 3-bromopropionic acid (1.1 equivalents) to the reaction

mixture.

Reaction: Heat the mixture to reflux and maintain for 3-4 hours. The progress of the reaction
can be monitored by Thin Layer Chromatography (TLC).

Cooling and Acidification: After the reaction is complete, cool the flask to room temperature.
Slowly add concentrated hydrochloric acid dropwise with constant stirring until the pH of the
solution is acidic (pH ~2-3). A precipitate will form.

Isolation: Collect the solid precipitate by vacuum filtration and wash thoroughly with cold
deionized water to remove inorganic salts.
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 Purification: Recrystallize the crude product from a suitable solvent, such as aqueous
ethanol, to yield pure 3-(2-Benzothiazolylthio)propionic acid.

» Drying: Dry the purified crystals in a vacuum oven at 50-60 °C.

Applications in Research and Development

The benzothiazole moiety is a prominent scaffold in medicinal chemistry, known for its wide
range of biological activities.[6] The incorporation of a thio-propionic acid side chain provides a
handle for further chemical modification and can influence the compound's pharmacokinetic
properties.

Key Application Areas:

Pharmaceutical Intermediates: It serves as a crucial building block for synthesizing more
complex pharmaceutical agents.[1] The carboxylic acid group can be readily converted into
esters, amides, or other functional groups, allowing for the creation of diverse chemical
libraries for drug screening.

Biochemical Research: The compound is utilized in enzyme inhibition studies and in the
development of new therapeutic strategies.[1] Its structure is relevant in designing inhibitors
for various enzymes where a thiol-containing moiety can interact with active site residues.

Agrochemicals: It is a precursor in the development of fungicides and herbicides.[1] The
benzothiazole ring system is found in several commercial agrochemicals.

Polymer Science: It can be incorporated into polymers to enhance thermal stability and
chemical resistance.[1][5] The thiol and carboxylic acid groups can participate in
polymerization reactions or act as stabilizers.

Analytical Characterization

To ensure the identity and purity of synthesized 3-(2-Benzothiazolylthio)propionic acid, a
combination of analytical techniques is employed.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
molecular structure by identifying the chemical shifts and coupling constants of the protons
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and carbons.

e Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming the
elemental composition.

« Infrared (IR) Spectroscopy: Identifies characteristic functional groups, such as the C=0 of
the carboxylic acid, the C=N and C-S bonds of the benzothiazole ring.

« Titration: An acid-base titration can be used to determine the purity of the final product by
guantifying the carboxylic acid group.[1]

Safety and Handling

As with any chemical reagent, proper safety protocols must be followed when handling 3-(2-
Benzothiazolylthio)propionic acid.

GHS Hazard Statements:

e H315: Causes skin irritation.[7][8]

o H319: Causes serious eye irritation.[7][8]

o H335: May cause respiratory irritation.[7][8]

Precautionary Measures:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[7]

o Personal Protective Equipment (PPE): Wear protective gloves, safety goggles with side-
shields, and a lab coat.[7] If dust formation is likely, respiratory protection may be necessary.

[9]

» Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray.[7][8] Wash hands and any
exposed skin thoroughly after handling.[7]

e Storage: Store in a cool (2-8 °C is recommended), dry, and well-ventilated place.[1][9] Keep
the container tightly closed.[7]
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First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[7][8]

Skin Contact: Take off contaminated clothing immediately. Wash off with plenty of soap and
water.[7]

Eye Contact: Rinse cautiously with pure water for at least 15 minutes.[7]

Ingestion: Rinse mouth with water. Do not induce vomiting.[7]

In all cases of exposure, seek medical attention if symptoms persist or are severe.[7][8]

Conclusion

3-(2-Benzothiazolylthio)propionic acid (CAS: 4767-00-4) is a compound of significant
interest due to its versatile chemical nature and its role as a precursor and active molecule in
diverse scientific fields. Its straightforward synthesis and the presence of multiple functional
groups make it a valuable tool for researchers in drug discovery, agrochemical development,
and materials science. This guide provides the essential technical information required for its
safe handling, synthesis, and application in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b160321#3-2-benzothiazolylthio-propionic-acid-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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